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Compound of Interest

Compound Name: potassium;hydrogen carbonate

Cat. No.: B7824889

Solubility

The solubility of a substance is a fundamental property that dictates its behavior in solution. For
potassium hydrogen carbonate, solubility in water is a key parameter for various applications.

Data Presentation: Solubility of Potassium Hydrogen Carbonate in Water

Temperature (°C) Solubility ( g/100 g of water)
0 22.7[1]
10 27.9[1]
20 33.3[1]
25 36.5[1]
30 39.1[1]
40 45.6[1]
60 60.0[1]
70 68.3[1]

Experimental Protocol: Determination of Solubility

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b7824889?utm_src=pdf-interest
https://vinatiorganics.com/2024/01/19/potassium-bicarbonate-properties-and-uses-you-should-know/
https://vinatiorganics.com/2024/01/19/potassium-bicarbonate-properties-and-uses-you-should-know/
https://vinatiorganics.com/2024/01/19/potassium-bicarbonate-properties-and-uses-you-should-know/
https://vinatiorganics.com/2024/01/19/potassium-bicarbonate-properties-and-uses-you-should-know/
https://vinatiorganics.com/2024/01/19/potassium-bicarbonate-properties-and-uses-you-should-know/
https://vinatiorganics.com/2024/01/19/potassium-bicarbonate-properties-and-uses-you-should-know/
https://vinatiorganics.com/2024/01/19/potassium-bicarbonate-properties-and-uses-you-should-know/
https://vinatiorganics.com/2024/01/19/potassium-bicarbonate-properties-and-uses-you-should-know/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7824889?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

A common method for determining the solubility of a salt like potassium hydrogen carbonate at
a specific temperature is the isothermal equilibrium method.

e Preparation of Supersaturated Solution: A surplus of potassium hydrogen carbonate is added
to a known volume of deionized water in a jacketed glass vessel maintained at a constant
temperature by a circulating water bath.

o Equilibration: The solution is stirred vigorously for an extended period (e.g., 24-48 hours) to
ensure that equilibrium is reached.

o Sampling: After stirring is stopped, the solution is allowed to stand for a period to allow the
undissolved solid to settle. A filtered sample of the supernatant is then carefully withdrawn
using a pre-heated or pre-cooled syringe to avoid precipitation or dissolution during
sampling.

e Analysis: The concentration of potassium hydrogen carbonate in the sample is determined
by a suitable analytical method, such as titration with a standardized acid or by gravimetric
analysis after evaporating the solvent.

o Repetition: The experiment is repeated at different temperatures to determine the solubility

curve.
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Experimental Workflow for Solubility Determination
Prepare Supersaturated Solution
(KHCOs in H20)

l

(Equilibrate at Constant Temperature)

(Stirring)

l

Settle and Sample Supernatant
(Filtration)

l

Analyze Sample Concentration
(e.g., Titration)

l

Repeat at Different Temperatures
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Density Measurement with a Pycnometer

N
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Calorimetric Measurement of Heat Capacity
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Viscosity Measurement with Capillary Viscometer
Place Viscometer in
Constant Temperature Bath
( Load KHCOs Solution )
Gllow Thermal Equilibratior)
Measure Flow Time
between Marks

Calculate Kinematic and
Dynamic Viscosity
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Enthalpy of Solution Determination
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Electrochemical Determination of Activity Coefficient
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b7824889#thermodynamic-properties-of-potassium-
hydrogen-carbonate-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/product/b7824889#thermodynamic-properties-of-potassium-hydrogen-carbonate-solutions
https://www.benchchem.com/product/b7824889#thermodynamic-properties-of-potassium-hydrogen-carbonate-solutions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b7824889?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7824889?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

